2-(4-benzyl-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-methyl-N-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]acetamide

• IUPAC Name: 2-(4-benzyl-3-methyl-5-oxo-1,2,4-triazol-1-yl)-N-methyl-N-[(4-methylthiadiazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C17H20N6O2S/c1-12-15(26-20-18-12)10-21(3)16(24)11-23-17(25)22(13(2)19-23)9-14-7-5-4-6-8-14/h4-8H,9-11H2,1-3H3
• InChI Key: YVXDOAUOLUPQHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)CN(C)C(=O)CN2C(=O)N(C(=N2)C)CC3=CC=CC=C3
• Molecular Formula: C17H20N6O2S
• Molecular Weight: 372.4 g/mol

Description

2-(4-benzyl-3-methyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)-N-methyl-N-[(4-methyl-1,2,3-thiadiazol-5-yl)methyl]acetamide is a useful research compound. Its molecular formula is C17H20N6O2S and its molecular weight is 372.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.13684508 g/mol and the complexity rating of the compound is 566. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Insecticidal Assessment

One application of related chemical structures involves the synthesis and evaluation as insecticidal agents. For instance, compounds incorporating thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. The study involved synthesizing various heterocycles and evaluating their effectiveness as insecticidal agents, showcasing the potential agricultural applications of such compounds (Fadda et al., 2017).

Anticancer Potential

Research has also explored the anticancer potential of derivatives similar to the specified compound. For instance, new oxadiazole, thiadiazole, and triazole derivatives have been synthesized and evaluated for their effects on A549 human lung adenocarcinoma and C6 rat glioma cell lines. These studies are crucial in identifying potential therapeutic agents targeting cancer progression mechanisms, such as inhibiting matrix metalloproteinases (MMPs), which play a significant role in tumor progression, angiogenesis, and metastasis (Özdemir et al., 2017).

Antibacterial and Antifungal Activities

Compounds with structures similar to the specified chemical have been synthesized and screened for their antimicrobial activity. Such studies highlight the potential use of these compounds in developing new antimicrobial agents to combat resistant strains of bacteria and fungi. For example, the synthesis of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus and their evaluation for antimicrobial activity against various bacterial and fungal strains demonstrate the medical and pharmaceutical relevance of these compounds (Rezki, 2016).